Cas no 1150620-53-3 (4-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylbenzonitrile)

• Product Name: 4-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylbenzonitrile
• CAS No: 1150620-53-3
• MF: C₁₆H₁₈BN₃O₂
• MW: 295.144023418427
• MDL: MFCD23703126
• CID: 1032092
• PubChem ID: 58432785
• Update Time: 2025-05-21

4-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile
• 4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]benzonitrile
• 4-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylbenzonitrile
• 1150620-53-3
• 4-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]benzonitrile
• DB-339744
• 4-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]benzonitrile
• EN300-1590966
• SCHEMBL1604187
• CS-0279219
• AWB62053
• DTXSID70729251
• 4-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-yl]-benzonitrile
• MFCD23703126
• IBYVHNDLVWBVHS-UHFFFAOYSA-N

• MDL： MFCD23703126
• Inchi： 1S/C16H18BN3O2/c1-15(2)16(3,4)22-17(21-15)14-9-10-19-20(14)13-7-5-12(11-18)6-8-13/h5-10H,1-4H3
• InChI Key： IBYVHNDLVWBVHS-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=NN2C2C=CC(C#N)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 295.14900
• Monoisotopic Mass: 295.1492070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.1Ų

Experimental Properties

• PSA: 60.07000
• LogP: 2.04318

Additional information on 4-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylbenzonitrile

Recent Advances in the Study of 4-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylbenzonitrile (CAS: 1150620-53-3)

The compound 4-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylbenzonitrile (CAS: 1150620-53-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This boronic acid derivative is particularly notable for its role as a key intermediate in the synthesis of biologically active molecules, including kinase inhibitors and other therapeutic agents. Recent studies have focused on its unique chemical properties, synthetic pathways, and biological activities, making it a subject of intense research.

One of the primary areas of interest is the compound's utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The tetramethyl-1,3,2-dioxaborolan-2-yl group enhances the stability and reactivity of the boronic ester, facilitating its use in the construction of complex heterocyclic frameworks. Researchers have successfully employed this compound in the synthesis of novel pyrazole-based inhibitors targeting various kinases, which are implicated in a range of diseases, including cancer and inflammatory disorders.

In a recent study published in the Journal of Medicinal Chemistry, the compound was utilized to develop a series of potent and selective inhibitors of the JAK-STAT signaling pathway. The study demonstrated that derivatives of 4-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylbenzonitrile exhibited high affinity for JAK2 and JAK3 kinases, with IC50 values in the low nanomolar range. These findings underscore the compound's potential as a scaffold for the development of next-generation kinase inhibitors.

Another significant advancement involves the application of this compound in positron emission tomography (PET) imaging. Researchers have explored its use as a precursor for the synthesis of boron-containing radiotracers, which can be used to study boron neutron capture therapy (BNCT) and other therapeutic modalities. The ability to incorporate boron into biologically active molecules opens new avenues for the diagnosis and treatment of diseases, particularly in oncology.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are directed toward improving its solubility, bioavailability, and metabolic stability to enhance its therapeutic potential. Additionally, studies are underway to explore its interactions with other biological targets and to elucidate its mechanism of action at the molecular level.

In conclusion, 4-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-ylbenzonitrile (CAS: 1150620-53-3) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique chemical properties and broad applicability make it a focal point of ongoing research, with the potential to yield significant breakthroughs in the treatment of various diseases. Future studies will likely continue to explore its synthetic utility and biological activities, further solidifying its role in the field.